Cas no 2720-65-2 (2-Benzothiazolesulfenamide,N,N-diethyl-)

• Product Name: 2-Benzothiazolesulfenamide,N,N-diethyl-
• CAS No: 2720-65-2
• MF: C₁₁H₁₄N₂S₂
• MW: 238.372259616852
• CID: 261786
• PubChem ID: 3014121
• Update Time: 2025-04-19

2-Benzothiazolesulfenamide,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfenamide,N,N-diethyl-
• N-(1,3-benzothiazol-2-ylsulfanyl)-N-ethylethanamine
• N,N-Diethyl-2-benzothiazolesulfenamide
• SCHEMBL80423
• 2720-65-2
• 2-Benzothiazolesulfenamide, N,N-diethyl-
• DTXSID20181668
• Sulfenamide BT

• Inchi： 1S/C11H14N2S2/c1-3-13(4-2)15-11-12-9-7-5-6-8-10(9)14-11/h5-8H,3-4H2,1-2H3
• InChI Key： CMNFWIMUALZCNG-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)N(CC)CC

Computed Properties

• Exact Mass: 344.9401
• Monoisotopic Mass: 238.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 340.8°Cat760mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.651
• PSA: 40.16